Cas no 792953-00-5 (5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 792953-00-5
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• MDL: MFCD06659592
• CID: 556116
• PubChem ID: 2764350
• Update Time: 2025-05-19

5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,3-dimethylphenyl)-
• 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,3-dimethylphenyl)-(9CI)
• AC1MC9O5
• aminodimethylphenylpyrazolecarbonitrile
• CTK7C9101
• SBB094663
• SureCN1456326
• AKOS005071199
• 5-amino-1-(2,3-dimethylphenyl)pyrazole-4-carbonitrile
• J-516633
• DTXSID10377417
• SCHEMBL1456326
• 792953-00-5
• MFCD06659592
• 7Y-0951

• MDL： MFCD06659592
• Inchi： 1S/C12H12N4/c1-8-4-3-5-11(9(8)2)16-12(14)10(6-13)7-15-16/h3-5,7H,14H2,1-2H3
• InChI Key： PZTPZIBTGRHMFG-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 212.106196400g/mol
• Monoisotopic Mass: 212.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile

Recent Advances in the Study of 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile (CAS: 792953-00-5)

The compound 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile (CAS: 792953-00-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its pyrazole core and amino-carbonitrile functional groups, exhibits promising biological activity, particularly in the modulation of key enzymatic pathways. Recent studies have explored its synthesis, structural modifications, and pharmacological properties, positioning it as a candidate for further therapeutic investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. Researchers synthesized a series of derivatives, including 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile, and evaluated their inhibitory effects on CDK2 and CDK4. The results demonstrated potent activity with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

Further investigations into the compound's mechanism of action revealed its ability to induce apoptosis in cancer cell lines by disrupting cell cycle progression. In vitro studies using human breast cancer (MCF-7) and lung cancer (A549) cell lines showed significant reductions in cell viability upon treatment with the compound. These findings were corroborated by molecular docking simulations, which identified key interactions between the compound and the ATP-binding sites of CDKs.

Beyond oncology, 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile has also been explored for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in suppressing pro-inflammatory cytokines such as TNF-α and IL-6 in murine macrophages. The compound's ability to modulate NF-κB signaling pathways was identified as a potential mechanism underlying its anti-inflammatory effects.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. A novel one-pot synthesis approach, published in Organic Letters (2023), improved the yield and purity of 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile, facilitating its broader application in drug discovery campaigns. The optimized protocol employed eco-friendly catalysts and reduced reaction times, aligning with the growing emphasis on sustainable chemistry.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural optimization and formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems.

In summary, 5-Amino-1-(2,3-dimethylphenyl)-1H-pyrazole-4-carbonitrile (CAS: 792953-00-5) represents a versatile scaffold with significant potential in multiple therapeutic areas. Its dual roles as a CDK inhibitor and anti-inflammatory agent underscore its value in drug discovery. Future studies will likely focus on expanding its pharmacological profile and advancing it toward clinical trials, paving the way for novel therapeutic interventions.